Cas no 849353-19-1 (5-Iodo-2-methylpyridin-4-amine)

• Product Name: 5-Iodo-2-methylpyridin-4-amine
• CAS No: 849353-19-1
• MF: C₆H₇IN₂
• MW: 234.037653207779
• MDL: MFCD11040268
• CID: 822617
• PubChem ID: 53440097
• Update Time: 2025-06-08

5-Iodo-2-methylpyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-Iodo-2-methyl-pyridine
• 5-Iodo-2-methylpyridin-4-amine
• 4-amino-5-iodo-2-methylpyridine
• 5-Iodo-2-methyl-4-pyridinamine
• 4-amino-3-iodo-6-methylpyridine
• UJDOLPPZRSZZAS-UHFFFAOYSA-N
• FCH1401532
• AX8217062
• ST24024119
• X5596
• 5-Iodo-2-methyl-4-pyridinamine (ACI)
• DTXSID90702364
• DS-16326
• 849353-19-1
• PB48606
• C76714
• MFCD11040268
• 5-iodo-2-methyl-pyridin-4-amine
• ZIB35319
• DB-082423
• SCHEMBL2790081
• AKOS016002633

• MDL： MFCD11040268
• Inchi： 1S/C6H7IN2/c1-4-2-6(8)5(7)3-9-4/h2-3H,1H3,(H2,8,9)
• InChI Key： UJDOLPPZRSZZAS-UHFFFAOYSA-N
• SMILES： IC1C(N)=CC(C)=NC=1

Computed Properties

• Exact Mass: 233.96500
• Monoisotopic Mass: 233.96540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 1.2

Experimental Properties

• Boiling Point: 313.8±42.0°C at 760 mmHg
• PSA: 38.91000
• LogP: 2.15800

5-Iodo-2-methylpyridin-4-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-Iodo-2-methylpyridin-4-amine

Professional Introduction to 5-Iodo-2-methylpyridin-4-amine (CAS No. 849353-19-1)

5-Iodo-2-methylpyridin-4-amine, identified by the Chemical Abstracts Service Number (CAS No.) 849353-19-1, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, characterized by a nitrogen-containing aromatic ring, and incorporates both iodine and amine functional groups, making it a versatile intermediate in synthetic chemistry and drug development.

The structural features of 5-Iodo-2-methylpyridin-4-amine make it a valuable building block for the synthesis of more complex molecules. The presence of an iodine atom at the 5-position allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in the construction of biaryl structures. Additionally, the methyl group at the 2-position and the amine group at the 4-position provide distinct sites for chemical modification, enabling the creation of diverse pharmacophores.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyridine derivatives. The unique properties of 5-Iodo-2-methylpyridin-4-amine have made it a subject of interest in several cutting-edge studies. For instance, researchers have explored its potential in designing kinase inhibitors, which are critical in targeting various cancers and inflammatory diseases. The iodine moiety serves as an effective handle for introducing these compounds into drug candidates through palladium-catalyzed reactions.

Moreover, the amine group in 5-Iodo-2-methylpyridin-4-amine offers opportunities for further derivatization into amides, ureas, or other bioactive scaffolds. These modifications are often essential for optimizing pharmacokinetic properties and enhancing binding affinity to biological targets. A notable study published in a leading organic chemistry journal demonstrated the utility of this compound in synthesizing potent inhibitors of Janus kinases (JAKs), which play a crucial role in immune regulation and have been implicated in autoimmune disorders.

The pharmaceutical industry has also shown interest in 5-Iodo-2-methylpyridin-4-amine for its role in developing antiviral and antibacterial agents. The pyridine core is a common motif in many drugs that interact with viral proteases or bacterial enzymes. By leveraging the reactivity of the iodine and amine functional groups, chemists have been able to generate novel analogs with improved efficacy and reduced side effects. For example, recent advances in medicinal chemistry have utilized this compound to create inhibitors of viral proteases, contributing to the fight against emerging infectious diseases.

From a synthetic chemistry perspective, 5-Iodo-2-methylpyridin-4-amine serves as a key intermediate in multi-step syntheses. Its accessibility through straightforward synthetic routes makes it an attractive choice for both academic laboratories and industrial R&D teams. The ability to introduce diverse substituents at multiple positions on the pyridine ring allows for rapid exploration of structural space, which is essential for identifying lead compounds with optimal biological activity.

Recent innovations in flow chemistry have further enhanced the utility of 5-Iodo-2-methylpyridin-4-amine by enabling scalable and efficient synthesis under controlled conditions. This approach has been particularly beneficial in reducing reaction times and improving yields, making it more feasible to produce large quantities of intermediates for preclinical studies. The integration of continuous flow technology with palladium-catalyzed cross-coupling reactions has opened new avenues for exploring derivatives of this compound with minimal waste generation.

The growing emphasis on precision medicine has also driven research into personalized therapeutic strategies based on pyridine derivatives. 5-Iodo-2-methylpyridin-4-amine plays a pivotal role in this context by serving as a scaffold for generating enzyme inhibitors that target specific mutations associated with genetic disorders. By tailoring the structure of these derivatives to match individual patient profiles, researchers aim to develop treatments that are more effective and tailored to individual needs.

In conclusion, 5-Iodo-2-methylpyridin-4-amine (CAS No. 849353-19-1) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features enable diverse chemical modifications, making it an indispensable tool for synthesizing novel bioactive molecules. As advancements continue to emerge in synthetic methodologies and drug discovery technologies, the importance of this compound is expected to grow further, contributing to the development of next-generation therapeutics across various disease areas.